Cas no 96847-53-9 ((1S,5R)-1-Phenyl-3-oxabicyclo[3.1.0]hexan-2-one)

(1S,5R)-1-Phenyl-3-oxabicyclo[3.1.0]hexan-2-one is a chiral bicyclic lactone with a rigid molecular framework, offering utility as a versatile intermediate in organic synthesis. Its stereospecific (1S,5R) configuration and strained oxabicyclo structure make it valuable for asymmetric transformations and cycloaddition reactions. The phenyl substituent enhances reactivity in electrophilic or nucleophilic processes, while the fused oxabicyclic system provides steric constraints useful for diastereoselective synthesis. This compound is particularly relevant in pharmaceutical and agrochemical research, where its scaffold can serve as a precursor for bioactive molecules. High purity and well-defined stereochemistry ensure reproducibility in complex synthetic routes. Its stability under standard conditions further facilitates handling and storage.

(1S,5R)-1-Phenyl-3-oxabicyclo[3.1.0]hexan-2-one structure

96847-53-9 structure

Product Name:(1S,5R)-1-Phenyl-3-oxabicyclo[3.1.0]hexan-2-one

CAS No:96847-53-9

MF:C₁₁H₁₀O₂

MW:174.195903301239

MDL:MFCD09833671

CID:2083506

PubChem ID:10910062

Update Time:2025-06-06

(1S,5R)-1-Phenyl-3-oxabicyclo[3.1.0]hexan-2-one Chemical and Physical Properties

Names and Identifiers

- (1S,5R)-1-Phenyl-3-oxabicyclo[3.1.0]hexan-2-one
- RAC 1-PHENYL-2-OXO-3-OXABICYCLO[3.1.0]HEXANE
- (1S,5R)-1-Phenyl-3-oxa-bicyclo[3.1.0]hexan-2-one
- (1S,5R)-rel-1-Phenyl-3-oxabicyclo[3.1.0]hexan-2-one
- WZGFIZUMKYUMRN-GXSJLCMTSA-N
- BCP09558
- NE14522
- 2 COxo-1phenyl-3-oxbicyclo{3.1.0}-hexane2
- 106P934
- (1S,5R)-1-Phenyl-3-oxabicyclo [3.1.0]hexan-2-one
- (5beta)-1beta-Phenyl-3-oxabicyclo[3.1.0]hexane-2-one
- 3-Oxabicyclo[3.1.0]hexan-2-one, 1-phenyl-, (1S,5R)-
- (1S,5R)-1-Phenyl-3-oxabicyclo[3.1.0]hexan-2-one (ACI)
- 3-Oxabicyclo[3.1.0]hexan-2-one, 1-phenyl-, (1S)- (ZCI)
- MDL： MFCD09833671
- Inchi： 1S/C11H10O2/c12-10-11(6-9(11)7-13-10)8-4-2-1-3-5-8/h1-5,9H,6-7H2/t9-,11+/m0/s1
- InChI Key： WZGFIZUMKYUMRN-GXSJLCMTSA-N
- SMILES： O=C1OC[C@@H]2C[C@]12C1C=CC=CC=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 243
Topological Polar Surface Area: 26.3

Experimental Properties

Density: 1.300±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 340.0±21.0°C at 760 mmHg
Solubility: Slightly soluble (1 g/l) (25 º C),

(1S,5R)-1-Phenyl-3-oxabicyclo[3.1.0]hexan-2-one Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,Room Temperature

(1S,5R)-1-Phenyl-3-oxabicyclo[3.1.0]hexan-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM203603-25g	(1S,5R)-1-phenyl-3-oxabicyclo[3.1.0]hexan-2-one	96847-53-9	98%	25g	$146	2021-06-09
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	S305042-5g	(1S,5R)-1-Phenyl-3-oxabicyclo[3.1.0]hexan-2-one	96847-53-9	99%	5g	¥260.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	S305042-100g	(1S,5R)-1-Phenyl-3-oxabicyclo[3.1.0]hexan-2-one	96847-53-9	99%	100g	¥2473.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	S305042-25g	(1S,5R)-1-Phenyl-3-oxabicyclo[3.1.0]hexan-2-one	96847-53-9	99%	25g	¥867.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	S305042-1g	(1S,5R)-1-Phenyl-3-oxabicyclo[3.1.0]hexan-2-one	96847-53-9	99%	1g	¥79.90	2023-09-01
Ambeed	A239059-250mg	(1S,5R)-1-Phenyl-3-oxabicyclo[3.1.0]hexan-2-one	96847-53-9	98%	250mg	$14.0	2025-04-14
Ambeed	A239059-1g	(1S,5R)-1-Phenyl-3-oxabicyclo[3.1.0]hexan-2-one	96847-53-9	98%	1g	$20.0	2025-04-14
Ambeed	A239059-5g	(1S,5R)-1-Phenyl-3-oxabicyclo[3.1.0]hexan-2-one	96847-53-9	98%	5g	$53.0	2025-04-14
Ambeed	A239059-10g	(1S,5R)-1-Phenyl-3-oxabicyclo[3.1.0]hexan-2-one	96847-53-9	98%	10g	$80.0	2025-04-14
Ambeed	A239059-25g	(1S,5R)-1-Phenyl-3-oxabicyclo[3.1.0]hexan-2-one	96847-53-9	98%	25g	$158.0	2025-04-14

(1S,5R)-1-Phenyl-3-oxabicyclo[3.1.0]hexan-2-one Production Method

Production Method 1

51594-55-9

96847-53-9

Reaction Conditions

1.1 Reagents: Sodium amide Solvents: Toluene ; 1 h, 0 °C
1.2 2 h, rt
1.3 Reagents: Water ; cooled
1.4 Reagents: Potassium hydroxide Catalysts: Tetrabutylammonium bromide Solvents: Water ; rt; 12 h, reflux
1.5 Reagents: Hydrochloric acid Solvents: Water ; pH 1 - 2, rt; 3 - 4 h, pH 1 - 2, 60 - 70 °C

Reference

: Improved process for the preparation of levomilnacipran

, India, , ,

Production Method 2

1535163-09-7

96847-53-9

Reaction Conditions

1.1 Reagents: Sodium hydroxide ; reflux; reflux → rt
1.2 Reagents: Hydrochloric acid Solvents: Toluene , Water ; pH 1 - 2, rt; 3 - 4 h, 60 - 70 °C

Reference

: An improved process for the preparation of 1-aryl-2-aminomethylcyclopropanecarboxamide derivatives, their isomers and salts

, India, , ,

Production Method 3

1817656-23-7

96847-53-9

Reaction Conditions

1.1 Reagents: 2,6-Lutidine , Sodium periodate Catalysts: Osmium tetroxide Solvents: tert-Butanol , Tetrahydrofuran , Water ; 16 h, rt
1.2 Reagents: Sodium thiosulfate Solvents: Water
1.3 Reagents: Sodium borohydride Solvents: Tetrahydrofuran ; 0 °C; 3 h, rt
1.4 Reagents: Hydrochloric acid Solvents: Water

Reference

: Diastereoselective Synthesis of Trisubstituted Cyclopropanes by Palladium-Catalyzed Intramolecular Allylic Alkylation of α-Aryl Esters

Nemoto, Tetsuhiro; Tsuruda, Kazuki; Yoshida, Mariko; Kono, Masato; Hamada, Yasumasa, Synthesis, 2015, 47(24), 3914-3924

Production Method 4

51594-55-9

96847-53-9

Reaction Conditions

1.1 Reagents: Sodium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; 0 °C; 2 h, 0 °C
1.2 3 h, 0 °C; 2 h, 0 °C; overnight, rt
1.3 Reagents: Potassium hydroxide Solvents: Water ; 8 h, reflux; reflux → rt
1.4 Reagents: Hydrochloric acid ; < pH 2, rt; 2 h, 0 °C

Reference

: Discovery of (1R,2S)-2-{[(2,4-Dimethylpyrimidin-5-yl)oxy]methyl}-2-(3-fluorophenyl)-N-(5-fluoropyridin-2-yl)cyclopropanecarboxamide (E2006): A Potent and Efficacious Oral Orexin Receptor Antagonist

Yoshida, Yu; Naoe, Yoshimitsu; Terauchi, Taro; Ozaki, Fumihiro; Doko, Takashi; et al, Journal of Medicinal Chemistry, 2015, 58(11), 4648-4664

Production Method 5

51594-55-9

96847-53-9

Reaction Conditions

1.1 Reagents: Sodium amide Solvents: Toluene ; 0 - 15 °C; 1 h, 10 °C
1.2 Solvents: Toluene ; 10 °C; 2 h, 10 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; 5.5 h, 95 °C; 95 °C → 55 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ; pH 1 - 2, 25 °C; 3 h, 60 °C; 60 °C → 25 °C; 0.5 h, 30 °C
1.5 Reagents: Water ; 1 h, 30 °C; 2 h, 0 - 5 °C

Reference

: Process for preparing Levomilnacipran hydrochloride

, United States, , ,

Production Method 6

51594-55-9

96847-53-9

Reaction Conditions

1.1 Reagents: Sodium amide Solvents: Toluene ; 0 - 5 °C; 1 h, 10 °C
1.2 Solvents: Toluene ; 2 h, 10 °C
1.3 Reagents: Sodium carbonate Solvents: Water ; rt → 95 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ; 3 h, pH 1 - 2, rt → 60 °C
1.5 Reagents: Sodium carbonate Solvents: Water ; pH 8 - 9

Reference

: Preparation of cyclopropanecarboxamide compounds for the treatment of neurological conditions

, World Intellectual Property Organization, , ,

Production Method 7

96847-53-9

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Toluene ; 10 °C → 20 °C; 2 h, 10 °C → 20 °C
1.2 Solvents: Toluene ; 10 °C → 20 °C
1.3 Reagents: Potassium hydroxide Catalysts: Tetrabutylammonium bromide Solvents: Water ; rt → reflux
1.4 Reagents: Hydrochloric acid Solvents: Toluene ; 2 h, 60 °C → 70 °C

Reference

: Process for preparation of milnacipran intermediate and its use in preparation of pure milnacipran

, India, , ,

Production Method 8

63106-93-4

96847-53-9

96847-52-8

Reaction Conditions

1.1 Solvents: Dimethylformamide , Water ; 41 h, pH 8, 27 °C; acidified

Reference

: Microbiological transformations. 34. Enantioselective hydrolysis of a key-lactone involved in the synthesis of the antidepressant milnacipran

Viazzo, Pascale; Alphand, Veronique; Furstoss, Roland, Tetrahedron Letters, 1996, 37(26), 4519-4522

Production Method 9

51594-55-9

96847-53-9

Reaction Conditions

1.1 Reagents: Sodium amide Solvents: Benzene ; 3 h, rt
1.2 3 h, rt
1.3 Reagents: Potassium hydroxide Solvents: Water ; 15 h, reflux; reflux → 0 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ; pH 7, 0 °C

Reference

: Method for preparing L-milnacipran hydrochloride

, China, , ,

Production Method 10

51594-55-9

96847-53-9

Reaction Conditions

1.1 Reagents: Sodium amide Solvents: Toluene ; 3 h, rt
1.2 3 h, rt
1.3 Reagents: Potassium hydroxide Solvents: Water ; 15 h, reflux; reflux → 0 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ; pH 1

Reference

: Synthesis of Milnacipran Hydrochloride Dextroisomer

Wang, Xiaoqin; Xu, Peng; Gu, Junlin; Yang, Liping, Zhongguo Yiyao Gongye Zazhi, 2004, 35(5), 259-260

Production Method 11

1393059-05-6

96847-53-9

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran , 1,4-Dioxane , Hexamethylphosphoramide ; 2 min, reflux; reflux → rt
1.2 Reagents: Hydrochloric acid ; < pH 1, rt

Reference

: Enantioselective synthesis of levomilnacipran

Alliot, Julien; Gravel, Edmond; Pillon, Florence; Buisson, David-Alexandre; Nicolas, Marc; et al, Chemical Communications (Cambridge, 2012, 48(65), 8111-8113

Production Method 12

51594-55-9

96847-53-9

Reaction Conditions

1.1 Reagents: Sodium amide Solvents: Toluene ; rt → -40 °C; 30 min, < -30 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; < 25 °C; 3 h, reflux; reflux → 25 °C
1.3 Reagents: Hydrochloric acid Solvents: Toluene , Water ; 25 °C → 65 °C; 2 h, 65 °C

Reference

: Process for the preparation of (1S,2R)-Milnacipran by Gabriel amination

, Italy, , ,

Production Method 13

1535163-09-7

96847-53-9

Reaction Conditions

1.1 Reagents: Potassium hydroxide Catalysts: Tetrabutylammonium bromide Solvents: Water ; 12 h, reflux; rt
1.2 Reagents: Hydrochloric acid Solvents: Toluene , Water ; 3 - 4 h, pH 1 - 2, 60 - 70 °C

Reference

: Improved process for the preparation of levomilnacipran

, World Intellectual Property Organization, , ,

Production Method 14

51594-55-9

96847-53-9

Reaction Conditions

1.1 Reagents: Sodium amide Solvents: Benzene ; 0 °C; 3 h, rt
1.2 0 °C; 2 h, rt
1.3 Reagents: Potassium hydroxide Solvents: Ethanol , Water ; overnight, reflux
1.4 Reagents: Hydrochloric acid Solvents: Water ; pH 1, 0 °C

Reference

: Synthesis of enantiomerically pure milnacipran analogs and inhibition of dopamine, serotonin, and norepinephrine transporters

Roggen, Heidi; Kehler, Jan; Stensbol, Tine Bryan; Hansen, Tore, Bioorganic & Medicinal Chemistry Letters, 2007, 17(10), 2834-2837

Production Method 15

51594-55-9

96847-53-9

Reaction Conditions

1.1 Reagents: Sodium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran , Water ; 3 h, -25 - 20 °C
1.2 Reagents: Sodium hydroxide Solvents: Dimethyl sulfoxide , Water ; 30 °C → 85 °C; 4 h, 80 - 85 °C; 85 °C → 30 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; 4 h, pH 2, 25 - 30 °C

Reference

: Process for the preparation of (1S,2R)-2-(aminomethyl)-N,N-diethyl-1-phenylcyclopropanearboxamide hydrochloride

, India, , ,

Production Method 16

51594-55-9

96847-53-9

Reaction Conditions

1.1 Reagents: Sodium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; cooled; 2 h, cooled
1.2 3 h, 0 °C; 2 h, 0 °C; overnight, rt
1.3 Reagents: Potassium hydroxide Solvents: Ethanol , Water ; 8 h, rt → reflux; reflux → rt; < 2 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ; 2 h, 0 °C; 1 h, rt

Reference

: Cyclopropane derivatives as orexin inhibitors and their preparation and use in the treatment of sleep disorders

, United States, , ,

Production Method 17

1393059-05-6

96847-53-9

1410831-12-7

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; rt
1.2 Reagents: Hydrochloric acid ; < pH 1, rt

Reference

Enantioselective synthesis of levomilnacipran

Alliot, Julien; Gravel, Edmond; Pillon, Florence; Buisson, David-Alexandre; Nicolas, Marc; et al, Chemical Communications (Cambridge, 2012, 48(65), 8111-8113